Cas no 15942-10-6 ((1R,3R)-3-Methylamino-cyclohexanol)

• Product Name: (1R,3R)-3-Methylamino-cyclohexanol
• CAS No: 15942-10-6
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD29042777
• CID: 4778711
• Update Time: 2026-02-27

(1R,3R)-3-Methylamino-cyclohexanol Chemical and Physical Properties

Names and Identifiers

• (1R,3R)-3-Methylamino-cyclohexanol
• SB34750
• (1R,3R)-3-(Methylamino)cyclohexan-1-ol
• Rel-(1R,3R)-3-(methylamino)cyclohexan-1-ol
• trans-3-Methylamino-cyclohexanol

• MDL： MFCD29042777
• Inchi： 1S/C7H15NO/c1-8-6-3-2-4-7(9)5-6/h6-9H,2-5H2,1H3/t6-,7-/m1/s1
• InChI Key： HQAAWQKUJZFQLK-RNFRBKRXSA-N
• SMILES： O[C@@H]1CCC[C@H](C1)NC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• XLogP3: 0.4
• Topological Polar Surface Area: 32.299

Additional information on (1R,3R)-3-Methylamino-cyclohexanol

Comprehensive Guide to (1R,3R)-3-Methylamino-cyclohexanol (CAS No. 15942-10-6): Properties, Applications, and Market Insights

(1R,3R)-3-Methylamino-cyclohexanol (CAS No. 15942-10-6) is a chiral cyclohexanol derivative with significant importance in pharmaceutical and chemical research. This compound, characterized by its stereospecific configuration, is widely studied for its potential applications in drug development and organic synthesis. The (1R,3R) stereochemistry of this molecule plays a crucial role in its biological activity, making it a valuable intermediate for enantioselective synthesis.

The growing demand for chiral building blocks in the pharmaceutical industry has increased interest in compounds like (1R,3R)-3-Methylamino-cyclohexanol. Researchers are particularly focused on its potential as a precursor for central nervous system (CNS) drugs and neuromodulators. Recent studies have explored its utility in creating novel pharmacologically active compounds, especially those targeting neurotransmitter systems.

From a chemical perspective, (1R,3R)-3-Methylamino-cyclohexanol exhibits interesting physical properties. The compound typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents. Its amino-alcohol functionality makes it versatile for various chemical transformations, including N-alkylation reactions and esterification processes. These characteristics have made it particularly valuable in asymmetric synthesis applications.

The synthesis of (1R,3R)-3-Methylamino-cyclohexanol typically involves stereoselective reduction of appropriate cyclohexanone precursors, followed by resolution of enantiomers. Modern synthetic approaches emphasize green chemistry principles, with researchers developing more efficient catalytic methods to produce this compound with higher enantiomeric purity and reduced environmental impact.

In pharmaceutical applications, the (1R,3R) configuration of this compound has shown particular promise. Current research focuses on its potential as a building block for neurologically active compounds, with some derivatives demonstrating interesting receptor binding profiles. The compound's structural features make it suitable for creating molecules that can cross the blood-brain barrier, a key requirement for many CNS-targeting drugs.

The global market for chiral intermediates like (1R,3R)-3-Methylamino-cyclohexanol has seen steady growth, driven by increasing demand for enantiomerically pure pharmaceuticals. Market analysts note particular interest from manufacturers of specialty chemicals and contract research organizations. The compound's CAS number (15942-10-6) serves as an important identifier in chemical databases and regulatory documentation.

Quality control of (1R,3R)-3-Methylamino-cyclohexanol typically involves advanced analytical techniques. Chiral HPLC and polarimetry are commonly used to verify enantiomeric excess, while spectroscopic methods (NMR, IR, MS) confirm structural integrity. These analytical procedures ensure the compound meets the stringent requirements of pharmaceutical applications where stereochemical purity is critical.

Recent scientific literature highlights innovative applications of (1R,3R)-3-Methylamino-cyclohexanol in medicinal chemistry. Several research groups have reported its use in developing potential treatments for neurological disorders, leveraging its structural features to create compounds with improved blood-brain barrier permeability and target selectivity. These developments align with current trends in precision medicine and personalized therapeutics.

Storage and handling of (1R,3R)-3-Methylamino-cyclohexanol require standard laboratory precautions. The compound should be kept in tightly sealed containers under inert atmosphere when long-term storage is needed. While not classified as hazardous under normal conditions, proper laboratory safety protocols should always be followed when working with this or any chemical substance.

The future outlook for (1R,3R)-3-Methylamino-cyclohexanol appears promising, with ongoing research exploring new synthetic applications and potential therapeutic uses. As the pharmaceutical industry continues to emphasize chiral drug development, demand for high-quality stereochemically defined intermediates like this compound is expected to grow. Researchers are particularly interested in developing more sustainable production methods and expanding its utility in asymmetric catalysis.

For scientists and procurement specialists searching for high purity (1R,3R)-3-Methylamino-cyclohexanol, key considerations include enantiomeric purity, batch-to-batch consistency, and supplier reliability. The compound's CAS number (15942-10-6) serves as a crucial identifier when sourcing materials or searching scientific literature. Many suppliers now offer custom synthesis services to meet specific research requirements for this valuable chiral building block.